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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of C.I. Reactive Brown 18 (CAS No. 12225-73-

9), a vinyl sulfone-type reactive dye, for the coloration of cellulosic materials such as cotton,

linen, and viscose. The information is intended to support research and development activities

requiring precise and repeatable application protocols.

Introduction and Properties
C.I. Reactive Brown 18 is a synthetic organic dye belonging to the double azo, metal-complex

class.[1][2][3] Its defining characteristic is the presence of a reactive group, typically a

sulfatoethylsulfone (SES) group, which can form a stable, covalent bond with the hydroxyl

groups of cellulosic fibers under alkaline conditions.[1][3] This covalent linkage is the basis for

the dye's excellent wash fastness and overall durability.[1] The dye is also known by trade

names such as Remazol Brown GR.[1][4][5] It appears as a brown powder with good solubility

in water, a crucial property for its application in printing pastes.[1]
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Property Description

C.I. Name Reactive Brown 18

CAS Number 12225-73-9[1][6]

Molecular Structure Double azo, metal-complex[2][3]

Reactive Group
Vinyl Sulfone (typically as β-sulfatoethylsulfone)

[1][3]

Appearance Brown powder or crystalline solid[1]

Solubility in Water Good; reported as 100 g/L at 30°C.[7]

Primary Application
Printing and dyeing of cotton and other

cellulosic fibers.[1]

Hue Red-light brown[2][8]

Mechanism of Action: Dye-Fiber Fixation
The fixation of Reactive Brown 18 to cellulosic fibers is a two-step process involving the

activation of the reactive group followed by a nucleophilic reaction with the cellulose polymer.

Activation: In the presence of an alkali (e.g., sodium carbonate or sodium bicarbonate), the

stable β-sulfatoethylsulfone group undergoes an elimination reaction to form the highly

reactive vinyl sulfone (VS) group.

Covalent Bonding: The activated vinyl sulfone group then acts as an electrophile. The

hydroxyl groups on the cellulose chain, activated to cellulosate ions (Cell-O⁻) by the alkali,

act as nucleophiles. These cellulosate ions attack the double bond of the vinyl sulfone group,

forming a strong and stable ether linkage (covalent bond) between the dye molecule and the

fiber.

A competing reaction is the hydrolysis of the vinyl sulfone group with water (OH⁻ ions), which

deactivates the dye, making it unable to react with the fiber. Optimizing reaction conditions (pH,

temperature, time) is crucial to maximize fixation efficiency and minimize hydrolysis.
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Caption: Fixation mechanism of a vinyl sulfone reactive dye on cellulose.

Experimental Protocols
The following protocols outline a standard procedure for printing on 100% cotton fabric using

Reactive Brown 18. Adjustments may be necessary based on the specific substrate and

equipment.

Materials and Reagents
Substrate: Scoured and bleached 100% cotton fabric

Dye: Reactive Brown 18 powder

Urea: Chemical grade, acts as a humectant and dye-solubilizing agent.

Thickener: Sodium alginate (medium viscosity) or a suitable synthetic thickener.

Alkali: Sodium carbonate (soda ash) or sodium bicarbonate.

Resist Salt: Sodium m-nitrobenzenesulfonate (optional, anti-reducing agent).

Washing Agents: Non-ionic detergent, acetic acid.
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Preparation of Printing Paste
A typical recipe for a 100-part printing paste is provided below. The concentration of the dye

can be adjusted to achieve the desired shade depth.

Component Quantity (parts by weight) Purpose

Reactive Brown 18 2 - 4 Colorant

Urea 5 - 10

Increases dye solubility and

moisture retention for fixation.

[9]

Hot Water (60-70°C) 25 To dissolve dye and urea

Thickener Stock (e.g., 4%

Sodium Alginate)
50 - 60

Provides viscosity for sharp

print definition.

Sodium Carbonate 1 - 2
Alkali to catalyze the dye-fiber

reaction.

Resist Salt 1 - 2
Prevents reduction of the dye

during steaming (optional).

Balancing Water to 100 Adjusts final viscosity.

Total 100

Procedure:

In a beaker, create a smooth paste of the Reactive Brown 18 powder with a small amount of

cold water.

Add the Urea and the specified amount of hot water. Stir until the dye and urea are

completely dissolved.

Gradually add the dissolved dye solution to the thickener stock with constant, vigorous

stirring to ensure a homogeneous mixture.

Add the resist salt (if used) and balancing water, and mix thoroughly.
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Crucially, add the sodium carbonate (alkali) just before printing to avoid premature hydrolysis

of the dye in the paste. Stir well to ensure even distribution.

Printing and Fixation Workflow
The overall process from fabric preparation to finished print follows a defined sequence to

ensure optimal color yield and fastness.
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1. Fabric Preparation
(Scour & Bleach)

2. Print Paste Preparation

3. Paste Application
(Screen/Block Printing)

4. Drying
(Air Dry or Hot Air at 80°C)

5. Fixation
(Steaming at 102-105°C for 10-15 min)

6. Rinsing
(Cold & Hot Water)

7. Soaping
(Boil with 2 g/L non-ionic detergent)

8. Final Rinse & Neutralization
(Hot water, then cold with acetic acid)

9. Drying
(Final Printed Fabric)

Click to download full resolution via product page

Caption: Experimental workflow for printing on cellulosic fibers.
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Post-Printing Wash-Off Procedure
The wash-off process is critical to remove unfixed, hydrolyzed dye and residual chemicals,

ensuring high wet fastness and a clear background.

Cold Rinse: Rinse the printed and steamed fabric thoroughly under cold running water to

remove the thickener and other auxiliaries.

Hot Rinse: Rinse with hot water (60-70°C).

Soaping: Wash the fabric at a boil (95-100°C) for 10-15 minutes in a solution containing 2 g/L

of a non-ionic detergent. This step removes the unfixed, hydrolyzed dye.

Rinse and Neutralize: Rinse again with hot water, followed by a cold water rinse. A final rinse

with a very dilute acetic acid solution (0.5 g/L) can be used to neutralize any residual alkali.

Drying: Dry the final fabric.

Performance Data and Fastness Properties
The following table summarizes the typical fastness properties of Reactive Brown 18 on cotton,

as reported by various suppliers. Ratings are based on standard ISO test methods, where 5 is

excellent and 1 is poor.
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Fastness Property Test Method Rating

Light Fastness ISO 105-B02 5-6[2][7]

Washing Fastness (95°C) ISO 105-C06

- Change in Shade 4-5[2]

- Staining on Cotton 4-5[2][7]

Perspiration Fastness (Acid) ISO 105-E04

- Change in Shade 4[2]

- Staining on Cotton 3[2]

Rubbing Fastness ISO 105-X12

- Dry 5

- Wet 5

Visualization of Generalized Structure
The exact chemical structure of most commercial dyes, including Reactive Brown 18, is often

proprietary. However, it is known to be a metal-complexed double azo dye containing a vinyl

sulfone reactive group. The diagram below represents a generalized structure for such a dye.

Caption: Generalized structure of a vinyl sulfone type reactive dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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